Cas no 2284776-83-4 (1-({(tert-butoxy)carbonylamino}methyl)cyclopent-3-ene-1-carboxylic acid)

• Product Name: 1-({(tert-butoxy)carbonylamino}methyl)cyclopent-3-ene-1-carboxylic acid
• CAS No: 2284776-83-4
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD31746389
• CID: 5614331
• PubChem ID: 137944289
• Update Time: 2025-06-13

1-({(tert-butoxy)carbonylamino}methyl)cyclopent-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3225520
• 1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopent-3-ene-1-carboxylic acid
• 2284776-83-4
• 1-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]cyclopent-3-ene-1-carboxylic acid
• Z2867865410
• 1-({(tert-butoxy)carbonylamino}methyl)cyclopent-3-ene-1-carboxylic acid

• MDL： MFCD31746389
• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(16)13-8-12(9(14)15)6-4-5-7-12/h4-5H,6-8H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： MNIAIOQNUXGOMO-UHFFFAOYSA-N
• SMILES： O(C(NCC1(C(=O)O)CC=CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(tert-butoxy)carbonylamino}methyl)cyclopent-3-ene-1-carboxylic acid

Comprehensive Overview of 1-({(tert-butoxy)carbonylamino}methyl)cyclopent-3-ene-1-carboxylic acid (CAS No. 2284776-83-4)

1-({(tert-butoxy)carbonylamino}methyl)cyclopent-3-ene-1-carboxylic acid (CAS No. 2284776-83-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of a cyclopentene ring, a carboxylic acid group, and a tert-butoxycarbonyl (Boc)-protected amine, making it a versatile intermediate in drug discovery and peptide synthesis. Its structural complexity and functional groups enable applications in medicinal chemistry, bioconjugation, and material science.

The compound’s Boc-protected amine is particularly noteworthy, as it provides stability during synthetic processes while allowing for selective deprotection under mild acidic conditions. This characteristic is critical for researchers designing peptide-based therapeutics or small-molecule inhibitors. Additionally, the cyclopentene scaffold offers conformational rigidity, which can enhance binding affinity in target interactions—a hot topic in drug design optimization and structure-activity relationship (SAR) studies.

In recent years, the demand for high-purity synthetic intermediates like 1-({(tert-butoxy)carbonylamino}methyl)cyclopent-3-ene-1-carboxylic acid has surged, driven by advancements in personalized medicine and biologics development. Researchers frequently search for Boc-protection strategies, carboxylic acid activation methods, and cyclopentene derivatives to address challenges in API synthesis and prodrug formulation. This compound’s compatibility with solid-phase peptide synthesis (SPPS) further aligns with trends in automated chemical synthesis and high-throughput screening.

From a green chemistry perspective, the efficient synthesis and purification of CAS No. 2284776-83-4 are also under scrutiny. Innovations in catalytic methods and solvent-free reactions are being explored to reduce environmental impact—a priority for industries adhering to sustainable development goals (SDGs). The compound’s potential role in biodegradable polymers or bioorthogonal chemistry further expands its relevance in cutting-edge research.

Quality control of 1-({(tert-butoxy)carbonylamino}methyl)cyclopent-3-ene-1-carboxylic acid is another critical area, with analytical techniques such as HPLC, NMR, and mass spectrometry ensuring batch consistency. As regulatory standards tighten, suppliers must address queries about residual solvents, isomeric purity, and storage stability—common concerns among buyers in pharmaceutical procurement.

In summary, CAS No. 2284776-83-4 represents a multifaceted tool for modern chemists, bridging gaps between traditional organic synthesis and innovative biomedical applications. Its adaptability to click chemistry, targeted drug delivery, and crystal engineering ensures its prominence in both academic and industrial settings. Future research may uncover novel derivatives or hybrid systems leveraging its functional group diversity, reinforcing its value in next-generation therapeutics.